Cas no 1805555-18-3 (Ethyl 5-bromomethyl-4-cyano-2-(difluoromethyl)phenylacetate)

Ethyl 5-bromomethyl-4-cyano-2-(difluoromethyl)phenylacetate is a versatile synthetic intermediate used in organic and medicinal chemistry. Its key structural features—a bromomethyl group, cyano substituent, and difluoromethyl moiety—make it valuable for constructing complex molecules, particularly in pharmaceutical and agrochemical applications. The bromomethyl group enables further functionalization via nucleophilic substitution, while the electron-withdrawing cyano and difluoromethyl groups enhance reactivity in cyclization or coupling reactions. The ethyl ester provides additional flexibility for hydrolysis or transesterification. This compound is particularly useful in the synthesis of fluorinated heterocycles or bioactive analogs, where its multifunctional design facilitates efficient derivatization. Its stability under standard handling conditions ensures reliable performance in synthetic workflows.
Ethyl 5-bromomethyl-4-cyano-2-(difluoromethyl)phenylacetate structure
1805555-18-3 structure
Product Name:Ethyl 5-bromomethyl-4-cyano-2-(difluoromethyl)phenylacetate
CAS No:1805555-18-3
MF:C13H12BrF2NO2
MW:332.140689849854
CID:4945814
Update Time:2025-06-09

Ethyl 5-bromomethyl-4-cyano-2-(difluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-bromomethyl-4-cyano-2-(difluoromethyl)phenylacetate
    • Inchi: 1S/C13H12BrF2NO2/c1-2-19-12(18)5-8-3-9(6-14)10(7-17)4-11(8)13(15)16/h3-4,13H,2,5-6H2,1H3
    • InChI Key: MSLKJYFZDLQCKR-UHFFFAOYSA-N
    • SMILES: BrCC1C(C#N)=CC(C(F)F)=C(C=1)CC(=O)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 356
  • XLogP3: 3
  • Topological Polar Surface Area: 50.1

Ethyl 5-bromomethyl-4-cyano-2-(difluoromethyl)phenylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015020246-250mg
Ethyl 5-bromomethyl-4-cyano-2-(difluoromethyl)phenylacetate
1805555-18-3 97%
250mg
475.20 USD 2021-06-18
Alichem
A015020246-500mg
Ethyl 5-bromomethyl-4-cyano-2-(difluoromethyl)phenylacetate
1805555-18-3 97%
500mg
863.90 USD 2021-06-18
Alichem
A015020246-1g
Ethyl 5-bromomethyl-4-cyano-2-(difluoromethyl)phenylacetate
1805555-18-3 97%
1g
1,504.90 USD 2021-06-18

Ethyl 5-bromomethyl-4-cyano-2-(difluoromethyl)phenylacetate Related Literature

Additional information on Ethyl 5-bromomethyl-4-cyano-2-(difluoromethyl)phenylacetate

Comprehensive Overview of Ethyl 5-bromomethyl-4-cyano-2-(difluoromethyl)phenylacetate (CAS No. 1805555-18-3)

Ethyl 5-bromomethyl-4-cyano-2-(difluoromethyl)phenylacetate is a highly specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group, a cyano substituent, and a difluoromethyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS number, 1805555-18-3, ensures precise identification in scientific databases and regulatory documentation.

In recent years, the demand for fluorinated compounds like Ethyl 5-bromomethyl-4-cyano-2-(difluoromethyl)phenylacetate has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role in developing next-generation pharmaceuticals, especially in oncology and CNS disorders. The cyano group contributes to hydrogen bonding interactions, while the difluoromethyl group improves lipophilicity, a key factor in drug design.

The compound's synthetic versatility is another area of focus. It serves as a precursor for cross-coupling reactions, enabling the construction of complex aromatic systems. This aligns with the growing trend of green chemistry, where efficiency and atom economy are prioritized. Laboratories worldwide are exploring its use in catalyzed transformations, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to minimize waste generation.

From an analytical perspective, Ethyl 5-bromomethyl-4-cyano-2-(difluoromethyl)phenylacetate requires advanced characterization techniques like NMR spectroscopy and mass spectrometry. These methods are critical for quality control in industrial-scale production, addressing the pharmaceutical industry's need for high-purity intermediates. The compound's stability under various pH conditions is also being investigated to optimize storage protocols.

Emerging applications in material science have further expanded its relevance. The difluoromethyl moiety's electron-withdrawing properties make it useful in designing organic electronic materials, such as OLED components. This interdisciplinary potential positions the compound at the intersection of chemistry and engineering, a hot topic in academic research and industrial innovation.

Regulatory compliance remains a critical consideration for CAS 1805555-18-3. While not classified as hazardous, proper handling protocols are essential due to its reactive bromomethyl group. Manufacturers must adhere to REACH and GMP guidelines, particularly for pharmaceutical-grade material. These aspects are frequently queried in patent filings and technical datasheets, reflecting the compound's commercial importance.

In summary, Ethyl 5-bromomethyl-4-cyano-2-(difluoromethyl)phenylacetate exemplifies modern chemical innovation. Its multifaceted applications—from drug discovery to advanced materials—coupled with stringent quality standards, make it a compound of enduring scientific and industrial value. Ongoing research continues to uncover new utilities, ensuring its prominence in specialty chemistry markets.

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